N-(2,4-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)propanamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)propanamide
• InChI: InChI=1S/C19H20N2O2S/c1-11-8-9-14(12(2)10-11)20-18(22)13(3)17-19(23)21-15-6-4-5-7-16(15)24-17/h4-10,13,17H,1-3H3,(H,20,22)(H,21,23)
• InChI Key: CVEIIVIHVHUOIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(C)C2C(=O)NC3=CC=CC=C3S2)C
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

N-(2,4-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)propanamide, also known as DBT, is a synthetic compound that has been extensively studied for its potential use in the field of medicinal chemistry. DBT belongs to the class of benzothiazinone derivatives and has been found to exhibit a range of biological activities, including antimicrobial, anticancer, and antitubercular properties.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)propanamide is not fully understood, but it is believed to involve the inhibition of key enzymes and pathways involved in the growth and survival of microbial and cancer cells. In particular, N-(2,4-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)propanamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, as well as the Akt/mTOR signaling pathway, which is involved in cell growth and proliferation.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)propanamide has been found to exhibit a range of biochemical and physiological effects. In addition to its antimicrobial, anticancer, and antitubercular activity, N-(2,4-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)propanamide has been shown to have anti-inflammatory and antioxidant properties. It has also been found to modulate the immune response, with studies demonstrating its ability to enhance the activity of natural killer cells and T cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)propanamide is its broad-spectrum antimicrobial activity, which makes it a promising candidate for the development of new antibiotics. Additionally, its anticancer and antitubercular activity make it a potential candidate for the treatment of these diseases. However, one of the limitations of N-(2,4-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)propanamide is its relatively low solubility, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the research and development of N-(2,4-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)propanamide. One area of interest is the optimization of the synthesis method to improve the yield and purity of the product. Additionally, further studies are needed to fully elucidate the mechanism of action of N-(2,4-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)propanamide and its potential use in the treatment of various diseases. Finally, the development of new formulations and delivery methods for N-(2,4-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)propanamide could improve its solubility and bioavailability, making it a more effective therapeutic agent.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)propanamide has been extensively studied for its potential use in the treatment of various diseases. It has been found to exhibit potent antimicrobial activity against a wide range of bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. N-(2,4-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)propanamide has also been shown to have anticancer activity, with studies demonstrating its ability to induce apoptosis in cancer cells. Additionally, N-(2,4-dimethylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)propanamide has been investigated as a potential antitubercular agent, with promising results in in vitro studies.